Cas no 2321-07-5 (Fluorescein)

• Product Name: Fluorescein
• CAS No: 2321-07-5
• MF: C₂₀H₁₂O₅
• MW: 332.306285858154
• MDL: MFCD00005050
• CID: 42772
• PubChem ID: 3383
• Update Time: 2026-05-14

Fluorescein Chemical and Physical Properties

Names and Identifiers

• 3',6'-Dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• ACID YELLOW 73
• CI 45350
• CI 45350.1
• CI 45350:1
• CI NO 45350
• D AND C YELLOW NO 7
• FLUORESCEIN, ALCOHOL SOLUBLE
• RESORCINOL PHTHALEIN
• S NO 880
• SOLVENT YELLOW 94
• 11712yellow
• 2-(6-hydroxy-3-oxo-3h-xanthen-9-yl)-benzoicaci
• 3,6-dihydroxyspiro(xanthene-9,3’-phthalide)
• 3,6-fluorandiol
• 3’,4’-dehydroxyfluoran
• 3’,6’-dihydroxy-fluora
• 3’,6’-dihydroxyfluoran
• 3’,6’-dihydroxyspiro(isobenzofuran-1(3h),9’(9h)-xanthen)-3-one
• 3’,6’-fluorandiol
• FLUORESCEIN
• Fluorescein,Indicator
• angiofluor
• C.I. 45350
• Dihydroxyfluorane
• Eosin
• Fluorecein
• Fluorescein (free acid)
• Fluorescein, high purity standard
• Fluorescein, pure
• KI201
• Tetraoxyphthalophenonean hydride
• YELLOW 7
• 2-(6-Hydroxy-3-oxo-(3H)-xanthen-9-yl)benzoic acid
• Resorcinolphthalein
• Yellow fluorescein
• Fluoresceine
• D and C Yellow No. 7
• D&C Yellow No. 7
• Japan Yellow 201
• C.I. Solvent Yellow 94
• 3',6'-Dihydroxyfluoran
• Fluorescein acid
• Fluoreszein
• D & C Yellow no. 7
• Soap Yellow F
• Hidacid fluorescein
• Fluorescein sodium
• D+C Yellow No. 7
• 9-(o-Carboxyphenyl)-6-hydroxy-3-isoxanthenone
• 11712 Yellow
• Fluorescein Red
• 9-(o-Carboxyphenyl)
• Fluorescein

• MDL： MFCD00005050
• Inchi： 1S/C20H12O5/c21-11-5-7-15-17(9-11)24-18-10-12(22)6-8-16(18)20(15)14-4-2-1-3-13(14)19(23)25-20/h1-10,21-22H
• InChI Key： GNBHRKFJIUUOQI-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C21C1C([H])=C([H])C(=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)O[H])O[H])=O
• BRN： 94324

Computed Properties

• Exact Mass: 332.06800
• Monoisotopic Mass: 332.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.4
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Orange powder
• Density: 1.2739 (rough estimate)
• Melting Point: 315°C(dec.)(lit.)
• Boiling Point: 620.8°C at 760 mmHg
• Flash Point: 232.6±25.0 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: Solubility Insoluble in water, ether, benzene, chloroform; soluble in ethanol, methanol, acetone, Iethyl acetate, N,N-dimethylformamide
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 87.74000
• LogP: 3.96860
• Merck: 4159
• pka: 2.2, 4.4, 6.7(at 25℃)
• Color index: 45350
• λmax: 493.5nm, 496nm, 460nm, 515nm
• PH: Pink uorescence (4.0) to green uorescence (6.0)
• Sensitiveness: Sensitive to humidity
• Solubility: It is soluble in hot ethanol, glacial acetic acid, carbonate base and hydroxide base, with bright green fluorescence, and slightly soluble in water, benzene, chloroform and diethyl ether

Fluorescein Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：10-21
• RTECS：LM5075000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans